Cas no 338780-42-0 (1-(Pyrimidin-2-yl)piperidine-4-carboxamide)

• Product Name: 1-(Pyrimidin-2-yl)piperidine-4-carboxamide
• CAS No: 338780-42-0
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6628277
• PubChem ID: 3791901
• Update Time: 2025-06-07

1-(Pyrimidin-2-yl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• BUTTPARK 90\06-40
• 1-(2-PYRIMIDINYL)-4-PIPERIDINECARBOXAMIDE
• 1-(pyrimidin-2-yl)piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-(2-pyrimidinyl)-
• Z31237884
• 338780-42-0
• 1-pyrimidin-2-ylpiperidine-4-carboxamide
• CS-0318051
• 6E-008
• HMS1364K10
• Oprea1_188277
• Bionet2_000230
• AKOS003389426
• SCHEMBL5190429
• MFCD00140510
• 1-(Pyrimidin-2-yl)piperidine-4-carboxamide

• Inchi： 1S/C10H14N4O/c11-9(15)8-2-6-14(7-3-8)10-12-4-1-5-13-10/h1,4-5,8H,2-3,6-7H2,(H2,11,15)
• InChI Key： CRMQKPLIUDKQPQ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)CCC(C(N)=O)CC1

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.238±0.06 g/cm3(Predicted)
• Boiling Point: 472.8±48.0 °C(Predicted)
• pka: 16.28±0.20(Predicted)

Additional information on 1-(Pyrimidin-2-yl)piperidine-4-carboxamide

1-(Pyrimidin-2-yl)piperidine-4-carboxamide: A Comprehensive Overview

1-(Pyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 338780-42-0) is a versatile compound with significant potential in various fields of medicinal chemistry and pharmaceutical research. This article provides a detailed overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent applications in drug discovery and development.

Chemical Structure and Synthesis

The chemical structure of 1-(Pyrimidin-2-yl)piperidine-4-carboxamide is characterized by a pyrimidine ring attached to a piperidine moiety, with an amide functional group at the 4-position of the piperidine ring. This unique structure confers the compound with a range of biological properties, making it an attractive target for medicinal chemists. The synthesis of this compound typically involves several steps, including the formation of the pyrimidine ring, the coupling with the piperidine moiety, and the final amide formation. Recent advancements in synthetic chemistry have led to more efficient and scalable methods for producing 1-(Pyrimidin-2-yl)piperidine-4-carboxamide, facilitating its use in large-scale research and development.

Biological Activities

1-(Pyrimidin-2-yl)piperidine-4-carboxamide has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play crucial roles in various physiological processes, including neurotransmission, hormone signaling, and immune responses. Research has shown that 1-(Pyrimidin-2-yl)piperidine-4-carboxamide can selectively modulate specific GPCRs, making it a valuable tool for understanding receptor function and developing novel therapeutics.

In addition to its GPCR modulating properties, 1-(Pyrimidin-2-yl)piperidine-4-carboxamide has also been investigated for its anti-inflammatory and neuroprotective effects. Studies have demonstrated that this compound can reduce inflammation by inhibiting the production of pro-inflammatory cytokines and chemokines. Furthermore, it has shown promise in protecting neurons from oxidative stress and neurodegeneration, which are key factors in several neurological disorders such as Alzheimer's disease and Parkinson's disease.

Clinical Applications and Drug Development

The potential clinical applications of 1-(Pyrimidin-2-yl)piperidine-4-carboxamide are diverse and promising. In the field of neurology, this compound has been evaluated for its ability to alleviate symptoms associated with neurodegenerative diseases. Preclinical studies have shown that it can improve cognitive function and motor skills in animal models of Alzheimer's disease. These findings have led to increased interest in developing 1-(Pyrimidin-2-yl)piperidine-4-carboxamide-based therapies for human use.

In the realm of inflammation and pain management, 1-(Pyrimidin-2-yl)piperidine-4-carboxamide has shown potential as an alternative to traditional nonsteroidal anti-inflammatory drugs (NSAIDs). Its selective mechanism of action may offer a safer profile with fewer side effects, making it an attractive option for patients who cannot tolerate NSAIDs or require long-term treatment.

Current Research Trends

The ongoing research on 1-(Pyrimidin-2-yl)piperidine-4-carboxamide is focused on elucidating its mechanisms of action at the molecular level and optimizing its pharmacological properties. Advances in computational chemistry and high-throughput screening technologies have enabled researchers to identify novel derivatives with enhanced potency and selectivity. These efforts are crucial for translating laboratory findings into clinical applications.

In addition to optimizing the compound itself, there is growing interest in developing drug delivery systems that can improve the bioavailability and target specificity of 1-(Pyrimidin-2-yl)piperidine-4-carboxamide. Nanoparticle-based delivery systems, for example, have shown promise in enhancing the therapeutic efficacy while reducing systemic side effects.

Conclusion

1-(Pyrimidin-2-yl)piperidine-4-carboxamide (CAS No. 338780-42-0) is a multifaceted compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique chemical structure endows it with a range of biological activities, including GPCR modulation, anti-inflammatory effects, and neuroprotective properties. Ongoing research continues to uncover new applications and optimize its pharmacological profile, paving the way for innovative therapeutic strategies. As research progresses, it is likely that this compound will play an increasingly important role in drug discovery and development.